Cas no 97-59-6 (Allantoin)

• Product Name: Allantoin
• CAS No: 97-59-6
• MF: C₄H₆N₄O₃
• MW: 158.115439891815
• MDL: MFCD00005260
• CID: 34908
• PubChem ID: 204
• Update Time: 2025-07-31

Allantoin Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dioxoimidazolidin-4-yl)urea
• (2,5-dioxo-4-imidazolidinyl)urea
• 5-UREIDOHYDANTOIN
• ALL
• CORDIANINE
• glyoxyldiureid
• GLYOXYLDIUREIDE
• GLYOXYLIC ACID DIUREIDE
• glyoxylic diureide
• GLYOXYLIDIUREIDE
• TIMTEC-BB SBB003997
• UREA, (2,5-DIOXO-4-IMIDAZOLIDINYL)
• (2,5-dioxo-4-imidazolidinyl)-ure
• 2,5-Dioxo-4-imidazolidinylarea
• 2,5-Imidazolidinedione, 4-ureido-
• 5-ureido-hydantoi
• 5-Ureidohydrantoin
• ai3-15281
• Alantan
• Allantoin
• ALLANTOIN(P)
• ALLANTOIN(SH)
• 2,5-dioxo-4-imidazolidinyl urea
• ALANTOIN
• Allantol
• Glyoxylic(acid)diureide
• Psoralon
• Sebical
• Septalan
• toin
• uniderma
• NSC 7606
• [ "" ]
• AVC/Dienestrolcream
• Urea, (2,5-dioxo-4-imidazolidinyl)-
• Hydantoin, 5-ureido-
• Cutemol emollient
• Uniderm A
• Glyoxylic(acid) diureide
• Caswell No. 024
• (2,5-dioxoimidazolidin-4-yl)urea
• 5-Ureido-2,4-imidazolidindion
• N-(2,5-Dioxo-4-imidazolidinyl)urea
• Allantoin [USAN:BAN]
• 2,5-Dio
• Allantoin (8CI)
• N-(2,5-Dioxo-4-imidazolidinyl)urea (ACI)
• Urea, (2,5-dioxo-4-imidazolidinyl)- (9CI)
• (±)-Allantoin
• DL-Allantoin
• DL
• Allantion
• MeSH ID: D000481
• SD 101
• MLS002473300
• SO_UY_026.1
• SMR000528073
• (S)-allantoin
• MLS000737882
• 2,5-Dioxo-4-imidazolidinyl-urea
• 5-Ureido-2,4-imidazolidindione
• MLSMR
• (R)-allantoin
• (R)-(-)-allantoin
• Alantan Sebical Allantol ALLANTOIN Cordianine Glyoxyldiureid Glyoxyldiureide 5-Ureidohydantoin AVC/Dienestrolcream Hydantoin, 5-ureido-
• 4-ureido-2,5-imidazolidinedione
• ConMedNP.2281
• (R)(-)-Allantoin
• (S)(+)-Allantoin
• HAIRJOY MSM SCALP ESSENCE
• VASHTI
• Ramosu The Witches Cream Pack Gold
• Pharmakon1600-01500801
• ARC Skin Protectant
• 3CE FIXER AND MASCARA BROWN
• SR-01000766252
• Advanced Scar Gel
• SCHEMBL3208
• STL373778
• Oprea1_621175
• Allantoin, >=98.0% (N)
• IASOBETIC Allantoin Skin Protectant
• By Pharmicell Lab Luxury Cell Performance Emulsion
• NCGC00094854-04
• Spectrum5_001526
• Mulberry Toner
• EPA Pesticide Chemical Code 085701
• Allation,(S)
• REBORNCELL CLEANSING
• ORIGINAL POWER WHITENING AND LINELESS AMPOULE
• FUCOIDAN SKINCURE
• IDI1_000281
• Allantoin, analytical standard
• REBORNCELL AQUA RICH PURE SKIN
• NCGC00094854-08
• ALLANTOIN (EP MONOGRAPH)
• SDCCGMLS-0066595.P001
• Vital Fluid IV Nano Gold Serum
• Idelalisib metabolite m1a
• FUCOIDAN ESSENCE
• Prestwick3_000002
• EINECS 202-592-8
• A0211
• Luxury Cell Performance Toner
• Miracle GYN (10 Tablets)
• Cool Melon
• NCGC00016358-01
• Tox21_302912
• DOG MX BANDAGE
• NoblRose Foam Cleanser
• BPBio1_000005
• HAIRFILL SCALP HAIR ESSENTIAL BOOSTER
• PLAGENTRA BABY BUBBLE WASH
• Secret Gyno (10 Tablets)
• HMS2095A05
• BL Vital Essence
• Skin Barista Rice Bran Cleansing Foam
• DTXCID0043
• GMDANSU Eye Serum
• W-100104
• Baby Wipes with Allantoin
• Spectrum2_000219
• NSC-7606
• RAPHAGENPOWDE R
• NCGC00256403-01
• BIOWHITE BEAUTY SERUM
• BIOXIDEA MIRACLE 48 EXCELLENCE GOLD MASK
• SR-01000766252-3
• Mandelic 2 Peel Gel
• Anti-Chafe StickPro Series
• Tox21_202087
• BIOXIDEA ELEMENT 48 NATURA GOLD MASK
• Vital Fluid II EGF and FGF Whitening Serum
• DivK1c_000281
• Scarderm
• BCP31832
• SPECTRUM1500801
• AB00052307
• U-max Whitening Functional Essence
• CAS-97-59-6
• (+/-)-Allantoin
• EN300-21043
• BIOXIDEA MIRACLE 48 EXCELLENCE DIAMOND MASK
• ScarCVS
• Run Guard Sensitive
• Alantoina
• Allantoin (JAN/USP)
• AS-13865
• Scar Reducer
• Allantoin, United States Pharmacopeia (USP) Reference Standard
• SPBio_001924
• Gene 16 Whitening Factor
• PORE CARE Lotus Mask
• Chamois Glide
• Dermaheal Ultimatum PTx Sports
• AKOS000120642
• Well and Good Liquid Bandage
• ALRA THERAPY
• ALLANTOIN [USP-RS]
• Sol Mouthwash
• Pelo Baum Hair Revitalizing
• Target Advanced Scar Gel
• Advanced Derma Therapy
• Seaweed Aqua Massage
• Queen Perfume Hair Conditioner
• SECRETIPSS SCALP HAIR ESSENTIAL BOOSTER
• N-(2,5-dihydroxy-4h-imidazol-4-yl) carbamimidic acid
• Pelo Baum Brow Brow
• 5-Ureidohydantoin; Glyoxyldiureide; Glyoxylic diureide; Cordianine; Glyoxyldiureid; (2,5-Dioxo-4-imidazolidinyl)urea
• D85069
• Mulberry Emulsion
• BBL027508
• KBioGR_001271
• By Pharmicell Lab Moisturizing Face Toning Mist
• component of Skin-balm (Salt/Mix)
• NS00009152
• HAIRFILL SCALP HAIR ESSENTIAL TONIC PLUS
• Dr Young 2p Blemish Base SPF35 PA
• NCGC00094854-07
• Cetaphil Baby Soothe and Protect Cream
• BLACK CAVIDIOL MASK
• ScarEquate
• 5-25-15-00338 (Beilstein Handbook Reference)
• Miracle GYN (2 Tablets)
• Sheffield Advanced Scar Gel
• SECRETIPSS SCALP HAIR ESSENTIAL TONIC PLUS
• Allantoin .4%
• Bodyglide For Her
• NCGC00094854-06
• SD 101 [WHO-DD]
• Macoma Senior Premium Cleanser
• (RS)-(2,5-dioxoimidazolidin-4-yl)urea
• AKOS016038547
• ALLANTOIN [USAN]
• Pelo Baum Lash Lash
• BSPBio_000003
• A999F0D6-0285-41D9-A6BA-B705987B663C
• Miracle GYN (4 Tablets)
• 3CE FIXER AND MASCARA BLACK
• BIOXIDEA ELEMENT 48 NATURA DIAMOND MASK
• AB00052307_11
• KBio2_004126
• HY-N0543
• BRD-A96407378-001-15-1
• BSPBio_002551
• HMS1568A05
• 1ST2594
• QC Scar
• SOOSUL ESSENCE
• Scar Care
• Anti Chafe Balm
• NAAMAN
• KBio1_000281
• By Pharmicell Lab The Prestige Essence
• NEWSTEM Rx Intensive
• By Pharmicell Lab Luxury Cell Performance Toner
• Wound Gel Professional
• HMS3885M08
• ALLANTOIN [II]
• EC 202-592-8
• ALLANTOIN [WHO-DD]
• KBioSS_001558
• HealingCVS
• First honey Burn Salve
• SECRETIPSS SCALP HAIR ESSENTIAL BOOSTERINTENSE CARE FOR DAMAGED SCALPS AND HAIRS
• Allantoin 0.5%
• SBI-0051759.P002
• AC Control Serum
• KBio3_002051
• GMDANSU Herbal Mask Sheet
• ALLANTOIN (MART.)
• Tox21_110395_1
• Shelo NABEL Crema Baba de Caracol
• Spectrum_001078
• DR DEEP AQUA WRINKLE
• Kenaf wet wipe kids
• Q409804
• Herpecin L
• Mederma for Kids
• ALLANTOIN [VANDF]
• REBORNCELL AQUA RICH SOFT
• NCGC00094854-01
• Prestwick0_000002
• VET WORTHY LIQUID BANDAGE
• NSC7606
• Healing Head to Toe
• NCGC00259636-01
• ALLANTOIN [USP MONOGRAPH]
• HYUNDAE MEDITECH BIO HAIR SOLU TION ERUA DO
• Spectrum3_000876
• Bodyglide anti chafe balm
• 5377-33-3
• NCGC00094854-05
• M-Rose Seaweed Essence Serum
• The Prestige Essence
• Shelo NABEL CACAO Skin Protectan
• AC-11040
• Bruise MD
• D00121
• Lycoris rubus whitening
• Shelo NABEL Baba de Caracol Locion Corporal
• Calm and Heal Melting Balm
• Run Guard Original
• ATOBOS
• bmse000437
• Allantoin-0.5%
• Parma Anus Skin Premium Cleanser
• DGH Advanced Formula Scar Skin Protectant
• s3856
• FUCOIDAN HAIR TONIC
• Diabetic Wound Gel
• Walgreens Advanced Scar Gel
• N-(2,5-dioxoimidazolidin-4-yl)urea
• Leaders Mediu Pore Cleaning Carbonated Pack
• Polyactil N
• Fikia Marine Delight Soothing Mist
• 344S277G0Z
• Fancol TOIN
• Lycoris RUBUS Whitening Fluid
• Z104486690
• PHYTON THERAPY CLEANSING BAR
• Sarene Soothing Skin
• Vital Fluid I Platinum Anti Wrinkle Serum
• CHEBI:15676
• 97-59-6 (racemic)
• Purple
• Equate ScarTopical
• Luxury Cell Performance Emulsion
• Scar Gel
• C01551
• USEPA/OPP Pesticide Code: 085701
• Smart Brushing Tooth
• UNII-344S277G0Z
• Teevodar
• ALLANTOIN [EP MONOGRAPH]
• By Pharmicell Lab Luxury Cell Performance Serum
• Allantoin, p.a., 98.5-101.0%
• Cellpium vampire cleansing mask
• Dr. Young 2P Pearl Brightening Balm SPF35 PA
• Kenaf wet wipe
• BRN 0102364
• Tox21_110395
• BL Vital Skin
• DB11100
• Shelo NABEL D B T Cream
• SkinCeuticals Advanced Scar Control Skin Protectant
• KBio2_001558
• HMS3712A05
• ALLANTOIN [MART.]
• HMS2092K16
• NCGC00094854-02
• SISEUNDEUSI BLESS BODY
• Spectrum4_000716
• DTXSID3020043
• Version X Scalp Tonic
• HSDB 7490
• Rite Aid Scar
• BK Cell 2STEP AQUA TOKTOK MASK
• ATOBOS BABY AQUA SOOTHING
• SR-01000766252-2
• ALLANTOIN (USP MONOGRAPH)
• BL Vital Serum
• HMS2268N08
• OHL O2
• CCG-39781
• Meijer Scar Gel
• Jilgyungyi (6 Tablets)
• Leaders Mediu Purifying Salt Pack
• Allantoin (USAN:USP:BAN:JAN)
• Jilgyungyi (10 Tablets)
• Nano Gold Bio Mask Pack
• CS-7741
• N-(2,5-Dioxo-4(1h)-imidazolidinyl)urea
• Prestwick2_000002
• Vitamin C Liquid
• NCI60_041675
• ECO FACE 9
• Drs. pharmacy Scar Cream
• Prestwick_11
• J-522839
• SPBio_000237
• Urea,5-dioxo-4-imidazolidinyl)-
• 97-59-6
• ALLANTOIN (USP-RS)
• M-Rose Seaweed Lifting Revitalizing
• MIRACLE GYN
• Cellapy MGF Hydro Gel Intense Mask
• CHEMBL593429
• Diabetic Wound Gel Professional
• Allantoin Cream
• ALLANTOIN [JAN]
• Rite Aid Advanced Scar Gel
• NCGC00094854-03
• Mulberry Serum
• Inflammation OTCRadiation Relief
• ALLANTOIN [HSDB]
• MFCD00005260
• Burn-B Gone OTC
• SEUK
• HAHALADY
• Jabon Shelo Nabel Con Alantoina Baba de Caracol
• 5-Ureidohydantoin;Glyoxyldiureide
• Scar ReducerIntensive Herbal and Nutrient
• Alwextin
• Hasol Revitalizing Scalp Ampoule
• NINDS_000281
• NOBLESSE MANZ GROOMING SO CLEAN CARE
• LUMINANT UMBRELLA MASK PACK
• LEADERS MEDIU CALMING PEPPERMINT PACK
• Scar Cream
• Equate Scar
• CCRIS 1958
• DCH Scar
• Scar GelAdvanced Formula
• Tamnamo Vital Hair Treatment
• Luxury Cell Performance Serum
• Dr Deep Brightening FacialEmulsion
• Prestwick1_000002
• QYO QYO Tangerine Bright Moist Mask Pack
• Blister Armour Anti-FrictionMission
• HMS1921I10
• ALLANTOIN [MI]
• Lycoris rubus whitening moisturizing
• NANOMIX NANO CLEANSkin Protectant Antibacterial Function
• KBio2_006694
• VetraCare Pet Liquid Bandage
• Allantoin, Pharmaceutical Secondary Standard; Certified Reference Material
• 5-ureido-Hydantoin
• SR-01000766252-4
• GMDANSU Skin
• Cetaphil Soothing Gel Cream
• N-(2,5-Dioxo-4-imidazolidinyl)urea #
• BOTANETH PRONOXIN HAIR REGAINER FS2 ACTIVATOR 2-A 2-B
• M-Rose Seaweed Hydrogel Mask
• Ultra Soothing Toner
• U-max Multi BB
• REVAGAIN Scalp Tonic
• ALLANTOIN (II)
• HMS500O03
• Shelo NABEL Baba de Caracol
• CVS Health Advanced Scar Gel
• IONTOPHORESISANTI AGING SOLUTION I
• OZ TREEHandMade by Dorothy
• Mederma Advanced Scar
• Dr. Dog Skin Care for Dogs
• BL Vital
• NSC-757792
• urea, N-(2,5-dioxo-4-imidazolidinyl)-
• Advanced Derma Spray
• Shelo NABEL Jabon Baba Car
• DL-ALLANTOIN-5-13C; 1-15N
• NSC757792
• Allantoin [USAN:USP:BAN:JAN]
• SBS 41 Medicated Cream
• Allantoin, European Pharmacopoeia (EP) Reference Standard
• C4H6N4O3
• ATOBOS WASH

• MDL： MFCD00005260
• Inchi： 1S/C4H6N4O3/c5-3(10)6-1-2(9)8-4(11)7-1/h1H,(H3,5,6,10)(H2,7,8,9,11)
• InChI Key： POJWUDADGALRAB-UHFFFAOYSA-N
• SMILES： O=C(NC1C(=O)NC(=O)N1)N
• BRN： 102364

Computed Properties

• Exact Mass: 158.04400
• Monoisotopic Mass: 158.04399007 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• Surface Charge: 0
• Tautomer Count: 24
• XLogP3: -2.2
• Molecular Weight: 158.12

Experimental Properties

• Color/Form: Powder
• Density: 1.6031 (rough estimate)
• Melting Point: 230 °C (dec.) (lit.)
• Boiling Point: 283.17°C (rough estimate)
• Flash Point: 230-234°C
• Refractive Index: 1.8500 (estimate)
• Solubility: H2O: soluble0.1g/10 mL, clear, colorless
• Water Partition Coefficient: Slightly soluble in water. Freely soluble in alkalis
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 113.32000
• LogP: -0.43100
• Odor: Odorless
• Solubility: It can be dissolved in hot water, hot ethanol and dilute sodium hydroxide solution, slightly soluble in water and ethanol (1g in 190ml water and 500ml ethanol), and almost insoluble in butyl ether and chloroform.
• Sensitiveness: Sensitive to humidity
• Merck: 258
• pka: 8.96(at 25℃)
• Decomposition: 230-234 ºC
• Vapor Pressure: 4.32X10-9 mm Hg at 25 °C (est)

Allantoin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• RTECS：YT1600000
• Hazardous Material Identification：
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on Allantoin

The Comprehensive Guide to Allantoin (CAS No. 97-59-6): Properties, Applications, and Market Trends

Allantoin (CAS No. 97-59-6) is a naturally occurring compound widely recognized for its soothing and skin-repairing properties. Found in plants like comfrey and synthesized for commercial use, Allantoin has become a staple in skincare, cosmetics, and pharmaceutical formulations. Its ability to promote cell regeneration and moisturize the skin makes it a sought-after ingredient in anti-aging creams, wound healing ointments, and sensitive skin care products.

Chemically, Allantoin is a diureide of glyoxylic acid, with the molecular formula C₄H₆N₄O₃. It is a white, odorless crystalline powder that dissolves well in water and alcohol. One of the key reasons for its popularity is its compatibility with a wide range of formulations, including natural skincare products and vegan cosmetics, aligning with the growing consumer demand for clean and sustainable beauty solutions.

In recent years, the demand for Allantoin has surged due to its inclusion in hypoallergenic skincare and eczema treatments. Consumers are increasingly searching for terms like "best Allantoin products for dry skin" and "Allantoin benefits for acne," reflecting its versatility in addressing diverse dermatological concerns. Additionally, its role in hair care formulations—such as shampoos and conditioners—has expanded, as it helps soothe the scalp and reduce irritation.

The global market for Allantoin is projected to grow steadily, driven by the rising awareness of its benefits in post-procedure skincare (e.g., after laser treatments or chemical peels) and its use in baby care products. Manufacturers are also exploring innovative delivery systems, such as encapsulated Allantoin, to enhance its efficacy in serums and lotions. With sustainability in focus, bio-derived Allantoin from fermentation processes is gaining traction as an eco-friendly alternative.

From a regulatory standpoint, Allantoin is generally recognized as safe (GRAS) by the FDA and is approved for use in cosmetics and OTC drugs. Its non-irritating nature makes it suitable for sensitive skin routines and dermatologist-recommended products. As research continues, new applications in wound dressings and anti-inflammatory formulations are being explored, further solidifying its importance in the personal care industry.

For formulators and brands, understanding the sourcing and quality of Allantoin is critical. Whether derived from natural sources or synthesized, ensuring high purity and compliance with cosmetic-grade standards is essential. As consumers prioritize transparency, certifications like COSMOS-approved Allantoin or vegan-friendly Allantoin can enhance product credibility.

In conclusion, Allantoin (CAS No. 97-59-6) remains a cornerstone ingredient in modern skincare and wellness. Its multifunctional benefits, coupled with evolving consumer trends toward gentle yet effective ingredients, position it as a key player in the future of dermatology and cosmetic science. Whether you're a formulator, retailer, or end-user, staying informed about Allantoin's innovative uses ensures you harness its full potential.